Cas no 2137844-64-3 (Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-)

• Product Name: Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-
• CAS No: 2137844-64-3
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 5259343
• Update Time: 2025-11-01

Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-

• Inchi： 1S/C12H17ClN2O/c1-8(13)12(16)15-7-10-4-3-5-11(6-10)9(2)14/h3-6,8-9H,7,14H2,1-2H3,(H,15,16)
• InChI Key： HAIHRSNNOSNIKI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C(N)C)=C1)(=O)C(Cl)C

Additional information on Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-

Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-

The compound Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-, with the CAS number 2137844-64-3, is a chemical entity that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines an amide functional group with a chlorinated propanamide moiety. The presence of the aminoethyl group attached to the phenyl ring introduces additional complexity and functionality to the molecule, making it a versatile compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The chlorinated propanamide group is known to exhibit interesting pharmacological properties, including bioavailability and metabolic stability. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of developing new therapeutic agents for conditions such as neurodegenerative diseases and cancer. The aminoethyl group within the structure has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for further investigation.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired purity and scale of production. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production processes.

The physical properties of Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- are also worth noting. It has a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various chemical reactions and formulations. Additionally, the compound exhibits moderate stability under standard storage conditions, though it is recommended to store it in a cool, dry place to prevent degradation.

From an application standpoint, this compound has found utility in several areas. In materials science, it has been used as a building block for constructing advanced materials with tailored properties. For instance, its ability to form stable amide bonds makes it valuable in polymer chemistry and nanotechnology applications. In pharmaceuticals, its role as an intermediate in drug synthesis has been well-documented.

Recent research has also explored the environmental fate and toxicity of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- (CAS No: 2137844-64-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.